Cas no 1805644-30-7 (2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid)

• Product Name: 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid
• CAS No: 1805644-30-7
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4980399
• Update Time: 2025-06-07

2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO3/c12-4-8-6(3-9(16)17)1-2-7(5-15)10(8)18-11(13)14/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： DENMAEDZJGFDHY-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C=CC=1CC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid

Introduction to 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1805644-30-7)

2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1805644-30-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid is C₁₂H₉ClF₂N₂O₃, and its molecular weight is approximately 295.66 g/mol. The compound features a phenylacetic acid core with several functional groups, including a chloromethyl group, a cyano group, and a difluoromethoxy substituent. These functional groups contribute to the compound's unique chemical and biological properties.

The synthesis of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid involves several steps and can be achieved through various routes. One common approach involves the reaction of 3-difluoromethoxybenzaldehyde with malononitrile to form an intermediate nitrile compound, followed by chlorination and subsequent esterification or hydrolysis to yield the final product. The specific conditions and reagents used in each step can significantly influence the yield and purity of the final compound.

In terms of its physical properties, 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid is a white crystalline solid with a melting point ranging from 110°C to 115°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

The biological activities of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with cancer cell proliferation and survival. This property makes it a promising candidate for the development of novel anticancer drugs.

Beyond its anticancer potential, 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in both in vitro and in vivo models. These findings suggest that the compound may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid have also been studied to assess its suitability for drug development. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body.

To further explore the therapeutic potential of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In addition to its direct therapeutic applications, 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid has also been used as a building block in the synthesis of more complex molecules with enhanced biological activities. For instance, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying existing ones to improve their pharmacological properties. These efforts have led to the discovery of new compounds with improved potency, selectivity, and reduced side effects.

The environmental impact of 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid is another important consideration in its development and use. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. This makes it a relatively safe compound from an environmental perspective compared to many other pharmaceuticals.

In conclusion, 2-Chloromethyl-4-cyano-3-(difluoromethoxy)phenylacetic acid (CAS No. 1805644-30-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it suitable for various therapeutic applications, including cancer treatment and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further highlighting its importance in modern drug discovery efforts.